Cas no 333364-15-1 (7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid)

7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid structure
333364-15-1 structure
Product Name:7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid
CAS No:333364-15-1
MF:C7H10O3
MW:142.152502536774
CID:301831
PubChem ID:20498221
Update Time:2025-04-19

7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid
    • 7-oxabicyclo[4.1.0]heptane-5-carboxylic acid
    • SCHEMBL11146792
    • 333364-15-1
    • 7-OXABICYCLO[4.1.0]HEPTANE-2-CARBOXYLIC ACID
    • DTXSID00608121
    • Inchi: 1S/C7H10O3/c8-7(9)4-2-1-3-5-6(4)10-5/h4-6H,1-3H2,(H,8,9)
    • InChI Key: QWNDOKYLUAYAGF-UHFFFAOYSA-N
    • SMILES: O1C2CCCC(C(=O)O)C12

Computed Properties

  • Exact Mass: 142.063
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4

Experimental Properties

  • PSA: 49.83
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